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Compound of Interest

Compound Name: Phenyltris(dimethylsiloxy)silane

Cat. No.: B094767

Phenyltris(dimethylsiloxy)silane: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of Phenyltris(dimethylsiloxy)silane. It is intended to be a valuable
resource for researchers, scientists, and professionals in drug development, offering detailed
information on its characteristics, synthesis, and potential applications.

Core Physical and Chemical Properties

Phenyltris(dimethylsiloxy)silane, a member of the siloxane family, is a versatile organosilicon
compound. Its unique structure, featuring a central silicon atom bonded to a phenyl group and
three dimethylsiloxy groups, imparts a combination of thermal stability, hydrophobicity, and
reactivity.[1] These properties make it a valuable intermediate and building block in various
chemical syntheses.[2]

Quantitative Data Summary

The key physical and chemical properties of Phenyltris(dimethylsiloxy)silane are
summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C12H2603Sia [31141[5]
Molecular Weight 330.68 g/mol [3]
Appearance .Cleiar, colorless to light yellow 2]

liquid
Density 0.942 g/mL at 25 °C [6]
Boiling Point 91 °C at 2 mmHg [6]
Melting Point <0°C [6]
Refractive Index (n2°/D) 1.442
Flash Point 87 °C

Insoluble in water.[5] Miscible

with dimethyl siloxane, liquid

Solubility o .
silicone rubber, phenyl silicone
rubber, and phenyl resin.[7]
CAS Number 18027-45-7 [3114]

Chemical Reactivity and Stability

Phenyltris(dimethylsiloxy)silane exhibits moderate hydrolytic stability under neutral
conditions.[8] It is stable in sealed containers stored under a dry, inert atmosphere.[5] However,
it can undergo hydrolysis in the presence of moisture, leading to the formation of silanol
groups.[8] This reactivity is crucial for its application as a cross-linking agent in silicone
elastomers.[8]

The compound can generate small amounts of hydrogen when exposed to alkalis and protic
materials like water and alcohol, especially in the presence of metal salts such as aluminum
chloride or precious metals like platinum.[5] It is incompatible with strong oxidizing agents,
alkalis, metal salts, and precious metals.[5] When heated to decomposition, it may emit
irritating fumes and organic acid vapors.[5]
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Experimental Protocols
Synthesis of Phenyltris(dimethylsiloxy)silane

A representative synthesis of Phenyltris(dimethylsiloxy)silane involves the reaction of
phenyltrimethoxysilane with tetramethyldisiloxane in the presence of an acid catalyst.[3]

Materials:

e Phenyltrimethoxysilane (8 mol)

1,1,3,3-Tetramethyldisiloxane (30 mol)

Toluene (1000 g)

37% Hydrochloric acid (60 g)

Water (1200 g)
Procedure:

 In a 6-liter flat flange vessel equipped with a stirrer, thermometer, reflux condenser, dosing
device, and nitrogen blanketing, combine 1,1,3,3-tetramethyldisiloxane, water, hydrochloric
acid, and toluene.

» With vigorous stirring, slowly add phenyltrimethoxysilane to the mixture. The reaction is
exothermic, and the temperature may rise to approximately 47°C.

 After the addition is complete, continue stirring for one hour.

» Stop stirring and allow the mixture to separate into two phases.
e Separate and discard the lower aqueous phase.

e Wash the upper organic phase with 100 ml of water.

o After removing the aqueous phase, distill off the excess 1,1,3,3-tetramethyldisiloxane. Stop
the distillation when the overhead temperature reaches 110°C.
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e The remaining product in the vessel is a mixture containing
Phenyltris(dimethylsiloxy)silane. Further purification can be achieved through fractional
distillation under reduced pressure.

Diagram of Synthesis Workflow:
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Synthesis of Phenyltris(dimethylsiloxy)silane
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Potential Application Logic for Phenyl-Substituted Siloxanes

Core Properties

Tunable Solubility
(with Phenyl Groups)

i Pote$tial Biomedical Applications + i

Biomaterial Coatings Medical Device Components Drug Delivery Systems

Hydrophobicity Biocompatibility Thermal Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of
Phenyltris(dimethylsiloxy)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094767#physical-and-chemical-properties-of-
phenyltris-dimethylsiloxy-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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